2-bromo-N-{4-[4-methyl-5-({2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}benzamide

• Molecular Formula: C27H26BrN5O2S
• Molecular Weight: 564.5 g/mol
• IUPAC Name: 2-bromo-N-[4-[4-methyl-5-[2-oxo-2-(2,4,6-trimethylanilino)ethyl]sulfanyl-1,2,4-triazol-3-yl]phenyl]benzamide
• InChI: InChI=1S/C27H26BrN5O2S/c1-16-13-17(2)24(18(3)14-16)30-23(34)15-36-27-32-31-25(33(27)4)19-9-11-20(12-10-19)29-26(35)21-7-5-6-8-22(21)28/h5-14H,15H2,1-4H3,(H,29,35)(H,30,34)
• InChI Key: HENZIWXKUKGZBJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NN=C(N2C)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4Br)C

Description

2-bromo-N-{4-[4-methyl-5-({2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}benzamide is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound has a complex structure and has been found to have interesting properties that make it useful in a variety of research applications.

Mechanism of Action

The mechanism of action of 2-bromo-N-{4-[4-methyl-5-({2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}benzamide is not fully understood. However, it is believed that the compound exerts its effects by interacting with specific cellular targets. The compound has been shown to bind to certain enzymes and receptors, which leads to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-bromo-N-{4-[4-methyl-5-({2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}benzamide are complex and varied. The compound has been shown to affect a variety of cellular processes, including cell growth, differentiation, and apoptosis. It has also been shown to affect neurotransmitter release and synaptic plasticity in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-bromo-N-{4-[4-methyl-5-({2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}benzamide in lab experiments is its potential for use in a variety of research applications. The compound has been shown to have a wide range of effects on cellular processes, making it useful in many different fields of research. One limitation of using this compound in lab experiments is its complex structure and synthesis process. The compound requires expertise in organic chemistry to synthesize, which may limit its accessibility to researchers who do not have this expertise.

Future Directions

There are many potential future directions for research on 2-bromo-N-{4-[4-methyl-5-({2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}benzamide. Some possible future directions are:
1. Further studies on the mechanism of action of the compound to better understand its effects on cellular processes.
2. Development of new synthesis methods to improve the yield and purity of the compound.
3. Studies on the pharmacokinetics and pharmacodynamics of the compound to determine its potential use in clinical settings.
4. Studies on the potential use of the compound in combination with other drugs to enhance its effects.
5. Investigation of the potential use of the compound in the treatment of other diseases, such as inflammatory diseases and metabolic disorders.
Conclusion:
2-bromo-N-{4-[4-methyl-5-({2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}benzamide is a complex chemical compound that has been studied for its potential use in scientific research. The compound has been found to have a variety of applications in different fields of research, including cancer research, neuroscience research, and infectious disease research. The mechanism of action of the compound is not fully understood, but it is believed to interact with specific cellular targets. The compound has a complex structure and synthesis process, which may limit its accessibility to researchers who do not have expertise in organic chemistry. However, there are many potential future directions for research on this compound, including further studies on its mechanism of action, development of new synthesis methods, and investigation of its potential use in the treatment of other diseases.

Synthesis Methods

The synthesis of 2-bromo-N-{4-[4-methyl-5-({2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}benzamide is a complex process that requires expertise in organic chemistry. The compound is synthesized through a series of reactions that involve the use of various reagents and solvents. The synthesis process has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

2-bromo-N-{4-[4-methyl-5-({2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}benzamide has been studied for its potential use in scientific research. The compound has been found to have a variety of applications in different fields of research. Some of the research applications of this compound are:
1. Cancer Research: The compound has been found to have potential anti-cancer properties. It has been studied for its ability to inhibit the growth of cancer cells and induce apoptosis in cancer cells.
2. Neuroscience Research: The compound has been studied for its potential use in the treatment of neurodegenerative diseases. It has been found to have neuroprotective properties and has been shown to improve cognitive function in animal models.
3. Infectious Disease Research: The compound has been studied for its potential use in the treatment of infectious diseases. It has been found to have antimicrobial properties and has been shown to inhibit the growth of bacteria and viruses.